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Compound of Interest

Compound Name: 1,1-Dimethylcyclopentane

Cat. No.: B044176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthesis mechanisms for

1,1-dimethylcyclopentane, a saturated alicyclic hydrocarbon. The content is tailored for an

audience with a strong background in organic chemistry, offering detailed experimental

protocols, quantitative data, and mechanistic visualizations to support research and

development activities.

Introduction
1,1-Dimethylcyclopentane (also known as gem-dimethylcyclopentane) is a seven-carbon

cycloalkane with the molecular formula C₇H₁₄.[1] Its structure, featuring two methyl groups on a

single carbon of a cyclopentane ring, makes it a useful building block and reference compound

in various chemical applications, including as a solvent and in the study of reaction

mechanisms.[1] This guide will explore the most viable synthetic routes to this compound, with

a focus on practical laboratory-scale preparation.

Synthesis Route 1: Grignard Reaction from
Cyclopentanone
This is a classic and reliable multi-step synthesis that begins with the readily available starting

material, cyclopentanone. The overall transformation involves the formation of a tertiary alcohol

via a Grignard reaction, followed by dehydration and subsequent hydrogenation.
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Overall Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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